Cas no 1107-69-3 (Methylglyoxal-bis-2,4-DNPH)

• Product name: Methylglyoxal-bis-2,4-DNPH
• CAS No: 1107-69-3
• MF: C₁₅H₁₂N₈O₈
• MW: 432.30458
• CID: 225177
• PubChem ID: 9576956

Methylglyoxal-bis-2,4-DNPH Chemical and Physical Properties

Names and Identifiers

• Propanal,2-[2-(2,4-dinitrophenyl)hydrazinylidene]-, 2-(2,4-dinitrophenyl)hydrazone
• N-[(E)-[(2E)-2-[(2,4-dinitrophenyl)hydrazinylidene]propylidene]amino]-2,4-dinitroaniline
• (1E,2E)-2<wbr>
• LogP
• Methylglyoxal 2,4-dinitrophenylosazone
• 1107-69-3
• MYLXEBSTNQBXAJ-GONBZBRSSA-N
• Methylglyoxal-bis-2,4-DNPH
• (1E,2E)-2-[(2,4-Dinitrophenyl)hydrazono]propanal (2,4-dinitrophenyl)hydrazone #
• (1E,2E)-2-[(2,4-Dinitrophenyl)hydrazono]propanal (2,4-dinitrophenyl)hydrazone

• Inchi： InChI=1S/C15H12N8O8/c1-9(17-19-13-5-3-11(21(26)27)7-15(13)23(30)31)8-16-18-12-4-2-10(20(24)25)6-14(12)22(28)29/h2-8,18-19H,1H3/b16-8+,17-9+
• InChI Key： MYLXEBSTNQBXAJ-GONBZBRSSA-N
• SMILES： C/C(=N\NC1=CC=C([N+]([O-])=O)C=C1[N+]([O-])=O)/C=N/NC1=CC=C([N+]([O-])=O)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 432.07796
• Monoisotopic Mass: 432.077809
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 232

Experimental Properties

• Density: 1.687
• Boiling Point: 615.195°C at 760 mmHg
• Flash Point: 325.859°C
• Refractive Index: 1.72
• PSA: 221.34
• LogP: 5.44390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes